2-(1-(4-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-[1-(4-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C19H13ClFN5O2/c20-12-4-6-15(7-5-12)26-18-16(9-23-26)19(28)25(11-22-18)10-17(27)24-14-3-1-2-13(21)8-14/h1-9,11H,10H2,(H,24,27)
• InChI Key: UFZWOWVIIFRYLJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC(=O)CN2C=NC3=C(C2=O)C=NN3C4=CC=C(C=C4)Cl
• Molecular Formula: C19H13ClFN5O2
• Molecular Weight: 397.8 g/mol

Description

The compound “2-(1-(4-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(3-fluorophenyl)acetamide” is a heterocyclic derivative containing a pyrazolo[3,4-d]pyrimidine core. Pyrazolopyrimidine is a fused nitrogen-containing heterocyclic ring system which is considered as a privileged core skeleton in biologically active compounds and is a bioisostere of natural purine.

Synthesis Analysis

The synthesis of compounds containing the pyrazolo[3,4-d]pyrimidine core has been reported to be done under ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction with good yields. The compounds were linked with 1,4-disubstituted-1,2,3-triazoles via a methylene-oxy group.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazolo[3,4-d]pyrimidine core, which is a fused nitrogen-containing heterocyclic ring system. This core is linked with 1,4-disubstituted-1,2,3-triazoles via a methylene-oxy group.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include an ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction.

Mechanism of Action

While the specific mechanism of action for this compound is not provided in the search results, compounds with a similar pyrazolo[3,4-d]pyrimidine core have been reported to have potential pharmacological activities such as antiviral, antimicrobial, antitumor, and activity against Parkinson’s disease, skin cancer cell lines (G-361), CNS cancer (SF-268), and human leukemia (HL-60).

Future Directions

Future research could focus on further exploring the pharmacological potential of this compound and similar derivatives, given their reported activities against various diseases. Additionally, more studies could be conducted to understand the physical and chemical properties, safety, and hazards of this compound.